BE“GHE Foundational & Exploratory

Check Availability & Pricing

4-Methyl-3-nitrobenzamide molecular structure
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methyl-3-nitrobenzamide

Cat. No.: B098135

An In-depth Technical Guide to 4-Methyl-3-nitrobenzamide
Abstract

This technical guide provides a comprehensive overview of 4-Methyl-3-nitrobenzamide, a
substituted aromatic amide. It details the compound's molecular structure, chemical formula,
and key physicochemical properties. This document is intended for researchers, scientists, and
professionals in drug development and chemical synthesis, offering a consolidated source of
technical data. All quantitative information is summarized in structured tables for clarity and
comparative analysis.

Chemical Identity and Properties

4-Methyl-3-nitrobenzamide is a chemical compound characterized by a benzene ring
substituted with a methyl group, a nitro group, and a carboxamide group.[1][2] Its identity and
core physical properties are summarized below.
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Property Value Reference(s)
IUPAC Name 4-methyl-3-nitrobenzamide [11[3]
Synonyms 3-nitro-4-methylbenzamide [1]

CAS Number 19013-11-7 [1][3]
Molecular Formula CsHsN20s3 [11121[3]
Molecular Weight 180.163 g/mol [1]

White to cream or pale yellow
Appearance [3]
to yellow powder or granules

Melting Point 162.0 - 168.0 °C 3]

Assay (HPLC) >97.5% [3]

. CC1=C(C=C(C=C1)C(=0)N)--
SMILES String [1][2]
INVALID-LINK--[O-]
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InChl Key [11[3]
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Molecular Structure

The molecular structure of 4-Methyl-3-nitrobenzamide consists of a central benzene ring. A
methyl group (-CHs) is located at position 4, and a nitro group (-NO2) is at position 3. The
benzamide functional group (-CONH?3) is attached at position 1.

2D molecular structure of 4-Methyl-3-nitrobenzamide.

Synthesis and Experimental Protocols

The synthesis of 4-Methyl-3-nitrobenzamide typically starts from 4-methyl-3-nitrobenzoic acid.
The process involves the conversion of the carboxylic acid to a more reactive acyl chloride,
which is then reacted with ammonia to form the final amide product.

Experimental Protocol: Synthesis from 4-Methyl-3-
nitrobenzoic Acid
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This protocol outlines a standard laboratory procedure for the synthesis of 4-Methyl-3-
nitrobenzamide.

Materials:

4-Methyl-3-nitrobenzoic acid

e Thionyl chloride (SOCI2)

o Ammonium hydroxide (NH4OH) solution (concentrated)
e Dichloromethane (DCM) (anhydrous)

* Ice bath

o Magnetic stirrer and stir bar

» Round-bottom flask with reflux condenser
e Separatory funnel

e Rotary evaporator

Procedure:

e Acyl Chloride Formation:

o In a round-bottom flask, dissolve 1.0 mole of 4-methyl-3-nitrobenzoic acid in anhydrous
dichloromethane.

o Slowly add 1.2 moles of thionyl chloride to the solution under stirring.

o Fit the flask with a reflux condenser and heat the mixture gently to reflux for 2-3 hours. The
reaction progress can be monitored by the cessation of HCI gas evolution.

o After the reaction is complete, remove the excess thionyl chloride and DCM under
reduced pressure using a rotary evaporator to obtain the crude 4-methyl-3-nitrobenzoyl
chloride.
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e Amidation:
o Cool the flask containing the crude acyl chloride in an ice bath.

o Slowly add the crude product to a stirred, chilled concentrated ammonium hydroxide
solution.

o Continue stirring vigorously for 30-60 minutes. A precipitate of 4-Methyl-3-
nitrobenzamide will form.

o Purification:

[¢]

Collect the solid product by vacuum filtration.

[e]

Wash the solid with cold water to remove any unreacted ammonia and ammonium salts.

o

Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to
obtain the purified 4-Methyl-3-nitrobenzamide.

o

Dry the final product under vacuum.
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Gtart: 4-Methyl-3-nitrobenzoic AcicD

React with Thionyl Chloride (SOCI2)
in Dichloromethane (DCM)

Intermediate:

4-Methyl-3-nitrobenzoyl Chloride

React with concentrated
Ammonium Hydroxide (NHsOH)

Crude Product:
4-Methyl-3-nitrobenzamide

Purification:
Vacuum Filtration & Recrystallization

Final Product:

Pure 4-Methyl-3-nitrobenzamide

Click to download full resolution via product page

General synthesis workflow for 4-Methyl-3-nitrobenzamide.

Biological Activity
Specific biological activities and detailed signaling pathways for 4-Methyl-3-nitrobenzamide

are not extensively documented in publicly available literature. However, the benzamide
scaffold is a known "privileged structure” in medicinal chemistry, appearing in a wide array of
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biologically active compounds.[4] Derivatives of benzamide have shown potential as
antimicrobial and anticancer agents.[4][5] The biological potential of 4-Methyl-3-
nitrobenzamide would need to be determined through systematic screening and mechanism-

of-action studies.

The logical workflow for investigating the potential biological activity of a novel compound like

4-Methyl-3-nitrobenzamide is outlined below.
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Compound Synthesis

& Purification
High-Throughput Screening
(e.g., Antimicrobial, Cytotoxicity Assays)
Identify 'Hits'
(Compounds showing activity)
Dose-Response Studies
(Determine ICso/ECso)

Secondary Assays
(e.g., Specificity, Selectivity)

Identify 'Lead Compound'
Target Identification
(e.g., Proteomics, Genetic Screens)
Pathway Analysis
(e.g., Western Blot, Reporter Assays)
In Vivo Model Testing

Click to download full resolution via product page

Logical workflow for biological activity investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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